Cas no 888457-17-8 (3-(2-chlorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-chlorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
• CAS No: 888457-17-8
• MF: C₂₃H₁₄ClF₃N₂O₄
• MW: 474.816475391388
• CID: 6571990
• Update Time: 2025-10-31

3-(2-chlorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide
• 3-[(2-chlorobenzoyl)amino]-N-[4-(trifluoromethoxy)phenyl]-1-benzofuran-2-carboxamide

• Inchi： 1S/C23H14ClF3N2O4/c24-17-7-3-1-5-15(17)21(30)29-19-16-6-2-4-8-18(16)32-20(19)22(31)28-13-9-11-14(12-10-13)33-23(25,26)27/h1-12H,(H,28,31)(H,29,30)
• InChI Key： YMXFOVJLJFUKTK-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC=C2Cl)=C1C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Additional information on 3-(2-chlorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide

Professional Introduction to Compound with CAS No. 888457-17-8 and Product Name: 3-(2-chlorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide

The compound with the CAS number 888457-17-8 and the product name 3-(2-chlorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a benzofuran core, a chlorobenzamide moiety, and a trifluoromethoxy phenyl group, contribute to its unique chemical properties and biological activities.

Recent research in the field of organic chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The benzofuran scaffold is a well-known pharmacophore that is frequently encountered in biologically active molecules. Its ability to interact with various biological targets makes it a valuable component in drug design. In particular, the 3-(2-chlorobenzamido) group introduces a polar, aromatic region that can engage in hydrogen bonding interactions, while the N-4-(trifluoromethoxy)phenyl part adds a fluorine atom, which is known for its ability to modulate metabolic stability and binding affinity.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of the benzofuran-2-carboxamide moiety at the 1-position further enhances its structural complexity, making it an intriguing candidate for further exploration. The presence of both electron-withdrawing and electron-donating groups in the molecule allows for tunable electronic properties, which can be exploited to optimize its biological activity.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit potent effects on certain enzymatic targets. The chlorobenzamide moiety is known to interact with various proteases and kinases, making it a promising starting point for developing inhibitors. Additionally, the trifluoromethoxy group has been shown to enhance binding affinity in several drug candidates, suggesting that this compound may have significant therapeutic potential.

The use of computational methods has been instrumental in understanding the molecular interactions of this compound. Molecular docking studies have revealed that it can bind effectively to several protein targets, including those involved in inflammatory pathways and cancer cell proliferation. These findings are particularly exciting given the growing interest in developing small molecule inhibitors for these conditions.

Furthermore, the structural diversity introduced by the combination of these functional groups makes this compound an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This approach has been successfully employed in other drug discovery programs and is expected to yield valuable information about this compound's potential.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that allow for the efficient construction of complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the rapid assembly of intricate structures, reducing both time and cost associated with drug development.

As research continues to progress, it is anticipated that compounds like 3-(2-chlorobenzamido)-N-4-(trifluoromethoxy)phenyl-1-benzofuran-2-carboxamide will play a crucial role in identifying new therapeutic agents. The combination of innovative synthetic strategies and computational biology provides a powerful platform for discovering molecules with high therapeutic potential.

In conclusion, the compound with CAS number 888457-17-8 represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it an exciting candidate for further research. As our understanding of molecular interactions continues to grow, compounds like this one are poised to make substantial impacts on drug discovery and development.